Cas no 2008885-08-1 (3-Cyclopropyl-3-methylbutane-1-sulfonamide)

3-Cyclopropyl-3-methylbutane-1-sulfonamide structure
2008885-08-1 structure
Product Name:3-Cyclopropyl-3-methylbutane-1-sulfonamide
CAS No:2008885-08-1
MF:C8H17NO2S
MW:191.291081190109
MDL:MFCD30749915
CID:4633591
PubChem ID:132309945
Update Time:2023-08-10

3-Cyclopropyl-3-methylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopropyl-3-methylbutane-1-sulfonamide
    • MDL: MFCD30749915
    • Inchi: 1S/C8H17NO2S/c1-8(2,7-3-4-7)5-6-12(9,10)11/h7H,3-6H2,1-2H3,(H2,9,10,11)
    • InChI Key: ZZNFLIBNAYKESI-UHFFFAOYSA-N
    • SMILES: S(CCC(C)(C)C1CC1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 247
  • XLogP3: 1.6
  • Topological Polar Surface Area: 68.5

3-Cyclopropyl-3-methylbutane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2008885-08-1 95%
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Enamine
EN300-264023-0.5g
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Enamine
EN300-264023-1.0g
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Enamine
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Enamine
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$2650.0 2024-06-18
Enamine
EN300-264023-10.0g
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Ambeed
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Enamine
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